Cas no 136382-38-2 (4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 136382-38-2
• MF: C₁₂H₁₅BrN₂S
• MW: 299.229900598526
• CID: 1246090
• Update Time: 2025-10-30

4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(2,4,6-trimethylphenyl)-, monohydrobromide
• 2-Thiazolamine, 4-(2,4,6-trimethylphenyl)-, hydrobromide (1:1)
• 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide

• Inchi： 1S/C12H14N2S.BrH/c1-7-4-8(2)11(9(3)5-7)10-6-15-12(13)14-10;/h4-6H,1-3H3,(H2,13,14);1H
• InChI Key： TXUXFUGAENXPAZ-UHFFFAOYSA-N
• SMILES： CC1C=C(C)C=C(C)C=1C1N=C(N)SC=1.Br

Additional information on 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide

Comprehensive Overview of 4-(2,4,6-Trimethylphenyl)-1,3-thiazol-2-amine Hydrobromide (CAS No. 136382-38-2)

4-(2,4,6-Trimethylphenyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 136382-38-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole core and trimethylphenyl substituent, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for drug development.

The compound's hydrobromide salt form enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its CAS number 136382-38-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Given the rising demand for novel therapeutic agents, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide is frequently explored in the context of structure-activity relationship (SAR) studies and high-throughput screening (HTS).

In recent years, the scientific community has shown growing interest in thiazole derivatives due to their diverse biological activities. This compound, in particular, is often discussed in forums and research papers focusing on kinase inhibitors and anti-inflammatory agents. Its trimethylphenyl group contributes to its lipophilicity, which is a key factor in drug absorption and distribution. These properties align with current trends in personalized medicine and targeted drug delivery, topics that dominate modern pharmaceutical discussions.

From a synthetic chemistry perspective, CAS 136382-38-2 is synthesized through multi-step organic reactions, often involving cyclization and salt formation techniques. The compound's purity and yield are critical parameters for researchers, as they directly impact experimental reproducibility. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its quality for further studies.

The versatility of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrobromide extends beyond pharmaceuticals. It is also investigated in material science for its potential use in organic semiconductors and photovoltaic devices. This interdisciplinary relevance makes it a subject of interest in both academic and industrial settings. As the demand for sustainable and efficient materials grows, compounds like this are likely to play a pivotal role in future innovations.

For researchers and professionals seeking detailed information on 136382-38-2, reliable sources include peer-reviewed journals, patent databases, and chemical supplier catalogs. The compound's IUPAC name and molecular formula are essential for precise searches, while its SMILES notation and InChIKey facilitate computational studies. By staying updated on the latest findings related to this compound, scientists can leverage its properties for groundbreaking applications.